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Compound of Interest

Compound Name: ERDO3

Cat. No.: B15560101

Application Notes and Protocols for ERD03

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the safety, handling, and
experimental use of ERD03, a potent disruptor of the EXOSC3-RNA interaction. The
information is intended for professionals in research and drug development.

Safety Data Sheet (SDS) and Handling Precautions

ERDO03 (CAS No. 1377897-01-2) is a small molecule inhibitor of the EXOSC3-RNA interaction.
Based on available safety data, ERDO3 is not classified as a hazardous substance or mixture.
However, standard laboratory safety practices should always be observed.

1.1 Hazard ldentification:
o GHS Classification: Not a hazardous substance or mixture.[1]
o Potential Hazards: None reported.[1]

1.2 First-Aid Measures:
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Exposure Route

First-Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water. If
contact lenses are present, remove them. Seek

medical attention if irritation persists.[1]

Skin Contact

Wash off with soap and plenty of water. Remove
contaminated clothing. Seek medical attention if

irritation develops.[1]

Move the person to fresh air. If breathing is

Inhalation difficult, provide oxygen. Seek medical attention
if symptoms persist.[1]
) Do NOT induce vomiting. Rinse mouth with
Ingestion

water. Seek medical attention.[1]

1.3 Handling and Storage:

Parameter

Recommendation

Safe Handling

Avoid contact with skin and eyes. Avoid
inhalation of dust or aerosols. Use in a well-

ventilated area.[1]

Storage

Store at -20°C for short-term storage (up to 1
month) and at -80°C for long-term storage (up to
6 months), preferably under a nitrogen

atmosphere.[2]

1.4 Personal Protective Equipment:

o Eye Protection: Safety glasses with side-shields.

e Hand Protection: Compatible chemical-resistant gloves.

o Skin and Body Protection: Laboratory coat.
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Application Notes: Modeling Pontocerebellar
Hypoplasia Type 1B (PCH1B) in Zebrafish

ERDO3 serves as a valuable research tool for studying the function of the RNA exosome and
for modeling diseases associated with its dysfunction, such as Pontocerebellar Hypoplasia
Type 1B (PCH1B). PCH1B is a rare neurodegenerative disorder caused by mutations in the
EXOSCS3 gene.[3] ERDO3 disrupts the interaction between the EXOSC3 protein and RNA,
mimicking the molecular pathology of the disease. In zebrafish embryos, treatment with ERD03
induces a phenotype that recapitulates key features of PCH1B, including cerebellar atrophy
and spinal curvature.[2][3][4]

2.1 Mechanism of Action:

ERDO3 is a potent disruptor of the EXOSC3-RNA interaction with a dissociation constant (Kd)
of 17 £ 7 uM.[2][4] By interfering with this binding, ERDO3 perturbs the function of the RNA
exosome, a critical cellular machine responsible for RNA processing and degradation.

2.2 Quantitative Data Summary:

Parameter Value Reference
CAS Number 1377897-01-2 [1]
Molecular Formula C21H25NO3 [1]
Molecular Weight 339.43 g/mol [1]
Binding Affinity (Kd) 17 + 7 uM [2][4]
Inhibition of G-rich RNA and

o ~18% at 50 uM [2][4]
EXOSC3 binding
Effective Concentration in

50 pM [2][4]

Zebrafish

Experimental Protocols

3.1 Preparation of ERD03 Stock Solution:
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This protocol describes the preparation of a stock solution of ERDO3 for use in cell culture or
zebrafish experiments.

Materials:

 ERDO3 powder

o Dimethyl sulfoxide (DMSO)

 Sterile microcentrifuge tubes

Procedure:

o Calculate the required mass of ERDO03 to prepare a 10 mM stock solution in DMSO.
e Weigh the ERD03 powder and dissolve it in the appropriate volume of DMSO.

o Gently vortex or sonicate until the compound is completely dissolved.

 Aliquot the stock solution into sterile microcentrifuge tubes to avoid repeated freeze-thaw
cycles.

o Store the aliquots at -20°C or -80°C.
3.2 Protocol for Treating Zebrafish Embryos with ERD03:

This protocol details the procedure for treating zebrafish embryos with ERD03 to induce a
PCH1B-like phenotype.

Materials:

Wild-type zebrafish embryos

ERDO3 stock solution (10 mM in DMSO)

Embryo medium (E3)

96-well plates
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Incubator at 28.5°C

Procedure:

Collect freshly fertilized zebrafish embryos and maintain them in E3 medium.

At 4 hours post-fertilization (hpf), transfer healthy embryos into the wells of a 96-well plate,
with one embryo per well, in 100 pL of E3 medium.

Prepare a working solution of ERDO3 by diluting the 10 mM stock solution in E3 medium to a
final concentration of 50 uM. The final DMSO concentration should not exceed 0.5%.

Prepare a vehicle control solution with the same final concentration of DMSO in E3 medium.

Remove the existing E3 medium from the wells and replace it with 100 uL of either the 50
1M ERDO3 working solution or the vehicle control solution.

Incubate the plate at 28.5°C for up to 5 days.

Observe the embryos daily under a stereomicroscope for phenotypic changes, such as
spinal curvature and reduced head size.

At the desired endpoint (e.g., 5 days post-fertilization), embryos can be imaged or processed
for further analysis, such as RNA extraction for gene expression studies.

Signaling Pathway and Experimental Workflow
Diagrams

The following diagrams illustrate the EXOSC3 signaling pathway and the experimental

workflow for using ERDO3 in zebrafish.
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Caption: The role of EXOSC3 within the RNA exosome complex

and its inhibition by ERD03.
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Caption: Experimental workflow for inducing a PCH1B-like phenotype in zebrafish using
ERDO3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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